Cas no 2229078-00-4 (2-1-(5-chloropyridin-2-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(5-chloropyridin-2-yl)cyclopropylpropan-2-amine
• CAS No: 2229078-00-4
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 5801038
• PubChem ID: 165699067
• Update Time: 2025-06-29

2-1-(5-chloropyridin-2-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-chloropyridin-2-yl)cyclopropylpropan-2-amine
• EN300-2004703
• 2-[1-(5-chloropyridin-2-yl)cyclopropyl]propan-2-amine
• 2229078-00-4

• Inchi： 1S/C11H15ClN2/c1-10(2,13)11(5-6-11)9-4-3-8(12)7-14-9/h3-4,7H,5-6,13H2,1-2H3
• InChI Key： ATXMYFOBARAOOB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(5-chloropyridin-2-yl)cyclopropylpropan-2-amine

Introduction to 2-1-(5-chloropyridin-2-yl)cyclopropylpropan-2-amine (CAS No. 2229078-00-4) in Modern Chemical and Pharmaceutical Research

2-1-(5-chloropyridin-2-yl)cyclopropylpropan-2-amine, identified by the CAS number 2229078-00-4, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, featuring a cyclopropylpropan-2-amine moiety linked to a chlorinated pyridine ring, has garnered attention due to its structural complexity and potential biological activity. The presence of both nitrogen and chlorine atoms in its framework suggests a high degree of reactivity, making it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

The 5-chloropyridin-2-yl substituent is particularly noteworthy, as halogenated pyridines are widely recognized for their role in medicinal chemistry. Pyridine derivatives serve as key scaffolds in numerous therapeutic agents, exhibiting diverse pharmacological properties. The chlorine atom at the 5-position introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. This feature enhances the compound's utility as an intermediate in the synthesis of more complex molecules.

The cyclopropylpropan-2-amine portion of the molecule contributes to its structural rigidity, which can be advantageous in terms of binding affinity and metabolic stability. Cyclopropyl groups are known to improve pharmacokinetic profiles by reducing lipophilicity and enhancing solubility. Additionally, the amine functionality provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential therapeutic effects. The combination of a pyridine ring with a cyclopropylamine moiety has been investigated for its ability to modulate various biological pathways. For instance, such structures have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The 5-chloropyridin-2-yl group, in particular, has been studied for its ability to interact with biological targets such as kinases and transcription factors.

One of the most compelling aspects of 2-1-(5-chloropyridin-2-yl)cyclopropylpropan-2-amine is its versatility as a building block. Researchers have leveraged this compound to develop new analogs with enhanced potency and selectivity. By modifying the substitution patterns on the pyridine ring or introducing additional functional groups, scientists can fine-tune the compound's pharmacological profile. This flexibility makes it an attractive candidate for both academic research and industrial drug development.

The synthesis of 2-1-(5-chloropyridin-2-yl)cyclopropylpropan-2-amine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of intricate heterocyclic systems. These methods not only improve yield but also allow for greater control over regioselectivity, which is crucial for producing compounds with desired biological activity.

Recent studies have highlighted the potential of this compound in addressing unmet medical needs. For example, researchers have investigated its interactions with protein targets implicated in neurodegenerative diseases. The rigid structure of cyclopropylpropan-2-amine facilitates optimal binding orientation, while the 5-chloropyridin-2-yl moiety engages with key amino acid residues on the protein surface. Such interactions may lead to the development of novel therapeutic agents that can modulate disease progression.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in large-scale synthesis. The availability of high-purity CAS No. 2229078-00-4 ensures that researchers can conduct experiments with confidence, knowing that they are working with a well-characterized material. This reliability is essential for advancing research from laboratory-scale investigations to clinical trials.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. Compounds like 2-1-(5-chloropyridin-2-yl)cyclopropylpropan-2-am ine represent the cutting edge of medicinal chemistry, where structural innovation meets biological function. By exploring these molecules further, we may uncover new treatments for a wide range of diseases.

In conclusion,CAS No 2229078 00 4 stands out as a promising candidate for future research and development. Its unique structural features make it an ideal starting point for designing novel therapeutic agents with improved efficacy and safety profiles. As synthetic chemistry continues to advance at a rapid pace,5 chloropyridin 2 yl cycloprop ylpropan 2 am ine will undoubtedly play a significant role in shaping the future of pharmaceutical innovation.